Cas no 899745-79-0 (2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]-)

• Product Name: 2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]-
• CAS No: 899745-79-0
• MF: C₂₁H₂₂N₄OS
• MW: 378.490582942963
• CID: 6621775
• PubChem ID: 7593249
• Update Time: 2025-06-28

2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]-
• 899745-79-0
• AKOS024673242
• N-{3-[6-(azepan-1-yl)pyridazin-3-yl]phenyl}thiophene-2-carboxamide
• N-(3-(6-(azepan-1-yl)pyridazin-3-yl)phenyl)thiophene-2-carboxamide
• N-[3-[6-(azepan-1-yl)pyridazin-3-yl]phenyl]thiophene-2-carboxamide
• SR-01000915515-1
• SR-01000915515
• F2724-0457

• Inchi： 1S/C21H22N4OS/c26-21(19-9-6-14-27-19)22-17-8-5-7-16(15-17)18-10-11-20(24-23-18)25-12-3-1-2-4-13-25/h5-11,14-15H,1-4,12-13H2,(H,22,26)
• InChI Key： VGCMVSHHQUCQTC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C3=NN=C(N4CCCCCC4)C=C3)=C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 378.15143251g/mol
• Monoisotopic Mass: 378.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 559.1±50.0 °C(Predicted)
• pka: 12.30±0.70(Predicted)

Additional information on 2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]-

Introduction to 2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]- (CAS No. 899745-79-0)

2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]-, identified by its CAS number 899745-79-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural complexity of this molecule, featuring a thiophene ring, an amide functional group, and a pyridazine moiety, contributes to its unique chemical properties and potential therapeutic applications.

The thiophene ring is a heterocyclic aromatic compound that is widely found in various natural products and pharmaceuticals. Its presence in the molecular structure of 2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]-, imparts stability and reactivity characteristics that are essential for its biological activity. The amide functional group further enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the pyridazine moiety introduces a nitrogen-rich scaffold that can interact with biological targets, thereby influencing the compound's pharmacological effects.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]-, make it a promising candidate for such applications. Researchers have been exploring its potential as an inhibitor of various enzymes and receptors involved in disease pathogenesis. For instance, studies have suggested that this compound may interfere with the activity of kinases and other signaling molecules that play a crucial role in cancer progression.

The hexahydro-1H-azepin-1-yl group in the molecular structure of this compound adds another layer of complexity and functionality. This moiety is known to enhance binding affinity and selectivity towards specific biological targets. By incorporating this group into the molecule, researchers aim to improve the pharmacological properties of 2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]-, making it more effective in treating various diseases. The phenyl ring further contributes to the compound's ability to interact with biological systems by providing additional sites for binding and modulation.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have demonstrated that derivatives of 2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]-, exhibit significant therapeutic effects in animal models of disease. These findings have prompted researchers to investigate its mechanism of action and explore its potential for clinical translation. The compound's ability to modulate multiple biological pathways suggests that it may be effective against a wide range of diseases.

The synthesis of 2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H-azepin-1-yll)-3-pyridazinyl]phenyl]- presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have developed innovative synthetic routes that involve multi-step reactions and sophisticated purification techniques. These efforts have not only improved the accessibility of the compound but also paved the way for further structural optimization and derivatization.

The pharmacokinetic properties of 2-Thiophenecarboxamide, N-[3-[6-(hexahydro-1H azepin - 1 - yl ) - 3 - pyridazin y l ] phen y l ] - , are also an area of active investigation. Understanding how the body processes this compound is essential for determining its therapeutic efficacy and safety profile. Studies have shown that this molecule exhibits favorable pharmacokinetic characteristics, including good absorption, distribution, metabolism, and excretion (ADME) properties. These findings are encouraging for the development of new drugs based on this scaffold.

In conclusion, 2-Thiophenecarboxamide, N-[3-[6-(hexahydro - 1 H - az epin - 1 - yl) - 3 - pyridazin y l ] phen y l ] - , identified by its CAS number 899745 - 79 - 0, is a promising therapeutic agent with significant potential in drug discovery. Its unique structural features and favorable pharmacological properties make it an attractive candidate for treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.